Cas no 2680715-18-6 (benzyl N-4-(benzylsulfanyl)-3-bromophenylcarbamate)

• Product Name: benzyl N-4-(benzylsulfanyl)-3-bromophenylcarbamate
• CAS No: 2680715-18-6
• MF: C₂₁H₁₈BrNO₂S
• MW: 428.342123508453
• CID: 5622340
• PubChem ID: 165921614
• Update Time: 2025-05-20

benzyl N-4-(benzylsulfanyl)-3-bromophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28304113
• 2680715-18-6
• benzyl N-[4-(benzylsulfanyl)-3-bromophenyl]carbamate
• benzyl N-4-(benzylsulfanyl)-3-bromophenylcarbamate

• Inchi： 1S/C21H18BrNO2S/c22-19-13-18(23-21(24)25-14-16-7-3-1-4-8-16)11-12-20(19)26-15-17-9-5-2-6-10-17/h1-13H,14-15H2,(H,23,24)
• InChI Key： FGSKWZTYEXFJGB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1SCC1C=CC=CC=1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 427.02416g/mol
• Monoisotopic Mass: 427.02416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 63.6Ų

Additional information on benzyl N-4-(benzylsulfanyl)-3-bromophenylcarbamate

Comprehensive Overview of Benzyl N-4-(benzylsulfanyl)-3-bromophenylcarbamate (CAS No. 2680715-18-6)

Benzyl N-4-(benzylsulfanyl)-3-bromophenylcarbamate (CAS No. 2680715-18-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique benzylsulfanyl and bromophenyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, which includes a carbamate linkage, makes it particularly valuable for designing enzyme inhibitors and prodrugs. Researchers are increasingly exploring its potential in drug discovery and medicinal chemistry, especially in targeting specific pathways related to inflammation and microbial resistance.

The growing interest in Benzyl N-4-(benzylsulfanyl)-3-bromophenylcarbamate aligns with the broader trend of optimizing small-molecule therapeutics. In recent years, the demand for high-purity intermediates like this compound has surged, driven by advancements in high-throughput screening and combinatorial chemistry. Its bromophenyl moiety, in particular, offers opportunities for further functionalization, making it a key building block in structure-activity relationship (SAR) studies. Additionally, the compound's benzylsulfanyl group contributes to its stability and solubility, which are critical factors in formulation development.

From an industrial perspective, CAS No. 2680715-18-6 is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure to reduce hazardous byproducts, manufacturers are exploring eco-friendly routes to produce such intermediates. The compound's potential applications in crop protection and veterinary medicine further highlight its relevance in addressing global challenges like food security and antimicrobial resistance (AMR). These topics are frequently searched in academic and industry forums, reflecting the compound's multidisciplinary appeal.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing Benzyl N-4-(benzylsulfanyl)-3-bromophenylcarbamate. Purity and stability assessments are critical, given its role in preclinical research. Recent publications have also emphasized the importance of crystallography in understanding its molecular interactions, a topic gaining traction among computational chemists. As AI-driven molecular modeling becomes more accessible, researchers are leveraging tools to predict the compound's behavior in biological systems, a frequently searched query in cheminformatics databases.

In summary, Benzyl N-4-(benzylsulfanyl)-3-bromophenylcarbamate (CAS No. 2680715-18-6) represents a convergence of innovation in organic synthesis, drug development, and sustainable manufacturing. Its multifaceted applications and alignment with trending scientific inquiries make it a compound of enduring interest. Future research will likely focus on expanding its utility in targeted therapies and material science, areas where user searches continue to grow exponentially.